Cas no 851095-28-8 (4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 851095-28-8
• MF: C₁₉H₁₆N₆O₅S
• MW: 440.432541847229
• CID: 6377072
• PubChem ID: 3611483
• Update Time: 2025-10-30

4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 851095-28-8
• AKOS024586603
• SR-01000007576
• SR-01000007576-1
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F0608-0439
• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-cyanoethyl)amino]sulfonyl]-N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C19H16N6O5S/c20-9-2-11-25(12-3-10-21)31(27,28)15-7-5-14(6-8-15)17(26)22-19-24-23-18(30-19)16-4-1-13-29-16/h1,4-8,13H,2-3,11-12H2,(H,22,24,26)
• InChI Key： GHOONZZHYLTRQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3=CC=CO3)O2)=O)=CC=1)(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 440.09028881g/mol
• Monoisotopic Mass: 440.09028881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 175Ų

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 851095-28-8)

The compound 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 851095-28-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a furan-2-yl moiety and a 1,3,4-oxadiazole ring, makes it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the key features of 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is its sulfamoyl group, which is known for its bioactivity in modulating enzymatic processes. This has led to its exploration in the design of novel inhibitors targeting specific metabolic pathways. The presence of the cyanoethyl groups further enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the development of heterocyclic compounds, which are pivotal in creating new pharmaceuticals with improved efficacy and reduced side effects.

In the context of current trends, the demand for sustainable chemistry and green synthesis methods has brought compounds like 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide into the spotlight. Researchers are investigating eco-friendly routes to synthesize this molecule, minimizing waste and energy consumption. This aligns with the global push toward environmentally friendly chemical processes, a topic frequently searched by academics and industry stakeholders alike.

Another area of interest is the compound's potential in cancer research. The 1,3,4-oxadiazole scaffold is known for its antitumor properties, and modifications to its structure, such as the incorporation of the furan-2-yl group, could lead to enhanced biological activity. This has sparked numerous inquiries in scientific databases and forums, with users searching for "oxadiazole derivatives in oncology" or "furan-based anticancer agents." The compound's CAS No. 851095-28-8 is often cited in these discussions, underscoring its relevance in cutting-edge research.

From a technical standpoint, the synthesis of 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step reactions, including sulfonylation and cyclization processes. These methods are well-documented in peer-reviewed journals, but challenges remain in optimizing yield and purity. As such, queries like "efficient synthesis of sulfamoyl benzamides" are common among chemists seeking to refine their protocols. The compound's intricate structure also makes it a subject of interest in computational chemistry, where molecular modeling techniques are used to predict its behavior and interactions.

In summary, 4-bis(2-cyanoethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 851095-28-8) represents a fascinating intersection of chemistry and biology. Its applications span from drug development to material innovation, driven by its unique structural attributes. As research progresses, this compound is likely to remain a focal point in scientific discourse, addressing both fundamental questions and practical challenges in modern chemistry.